Cas no 67475-57-4 (2-ethoxy-5-fluorobenzene-1-sulfonyl chloride)

• Product Name: 2-ethoxy-5-fluorobenzene-1-sulfonyl chloride
• CAS No: 67475-57-4
• MF: C₈H₈ClFO₃S
• MW: 238.663723945618
• MDL: MFCD10485862
• CID: 2797600
• PubChem ID: 24226003
• Update Time: 2025-05-20

2-ethoxy-5-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-fluorobenzene-1-sulfonyl chloride
• 67475-57-4
• CS-0530945
• AKOS011383724
• EN300-274110
• DTXSID80640049
• SCHEMBL24314192
• 2-Ethoxy-5-fluorobenzene-1-sulfonylchloride

• MDL： MFCD10485862
• Inchi： 1S/C8H8ClFO3S/c1-2-13-7-4-3-6(10)5-8(7)14(9,11)12/h3-5H,2H2,1H3
• InChI Key： XCPZPUYEHPEEEN-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1OCC)F)(=O)=O

Computed Properties

• Exact Mass: 237.9866711g/mol
• Monoisotopic Mass: 237.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-ethoxy-5-fluorobenzene-1-sulfonyl chloride

2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride (CAS No. 67475-57-4): A Comprehensive Overview

2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride, identified by the CAS registry number 67475-57-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a sulfonyl chloride derivative, characterized by its benzene ring substituted with an ethoxy group at the 2-position and a fluorine atom at the 5-position. The sulfonyl chloride functional group at the 1-position imparts unique chemical reactivity, making it a valuable intermediate in organic synthesis.

The structure of 2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride is notable for its electronic effects. The electron-withdrawing fluorine atom at the 5-position and the electron-donating ethoxy group at the 2-position create a delicate balance of electronic interactions on the aromatic ring. This balance influences the compound's reactivity, stability, and solubility properties, which are critical for its use in various chemical reactions. Recent studies have highlighted the importance of such substituent effects in modulating the reactivity of sulfonyl chlorides, particularly in nucleophilic aromatic substitution reactions.

From a synthetic perspective, 2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride is often employed as an electrophilic reagent in organic transformations. Its sulfonyl chloride group is highly reactive towards nucleophiles, making it a versatile building block in the construction of complex molecules. For instance, it has been utilized in the synthesis of sulfonamides, which are widely used as intermediates in pharmaceutical chemistry. Recent advancements in catalytic methodologies have further expanded its application scope, enabling more efficient and selective transformations.

The synthesis of 2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride typically involves multi-step processes starting from substituted benzene derivatives. Key steps include sulfonation followed by chlorination or direct sulfonochlorination using appropriate reagents. Researchers have explored various conditions to optimize yield and purity, with modern techniques emphasizing green chemistry principles to minimize environmental impact.

In terms of applications, this compound finds extensive use in materials science as well. Its ability to form stable sulfonate esters has made it valuable in polymer chemistry, where it serves as a crosslinking agent or a precursor for functional polymers. Recent studies have demonstrated its potential in developing advanced materials with tailored properties for electronics and biomedical applications.

The stability and shelf life of 2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride are influenced by storage conditions. It is typically stored under inert atmospheres to prevent hydrolysis or oxidation. Proper handling procedures are essential due to its reactive nature, although it does not pose significant hazards when handled appropriately.

In conclusion, 2-Ethoxy-5-fluorobenzene-1-sulfonyl chloride (CAS No. 67475-57-4) stands as a pivotal compound in contemporary organic synthesis and materials science. Its unique chemical properties and versatile reactivity continue to drive innovative research across multiple disciplines. As scientific understanding advances, this compound is expected to play an even more prominent role in developing novel chemical entities with practical applications.